Cas no 474-60-2 (Campestanol)

Campestanol Properties

Names and Identifiers

• Ergostan-3-ol, (3b,5a,24R)-
• Campestanol
• 6-Benzothiazolecarbonitrile, 2-methyl-
• 5alpha-campestan-3beta-ol
• 5alpha-Campestanol
• Ergostanol
• 5J08LF99N1
• Epiergostanol
• Plant Sterols/Stanols
• 24beta-Ethylcholestanol
• 5alpha-Dihydrocampesterol
• 24beta-Methyl cholestanol
• 5alpga-Ergostan-3-beta-ol
• (24R)-5alpha-ergostan-3beta-ol
• Ergostan-3-ol, (3.beta.,5.alpha.)-
• 5.alpha.-Ergostan-3.beta.-ol
• +Expand

• InChIKey： ARYTXMNEANMLMU-ATEDBJNTSA-N
• Inchi： 1S/C28H50O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h18-26,29H,7-17H2,1-6H3/t19-,20-,21+,22+,23+,24-,25+,26+,27+,28-/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 402.386166g/mol
• Surface Charge: 0
• XLogP3: 9.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 402.386166g/mol
• Monoisotopic Mass: 402.386166g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 29
• Complexity: 569
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 7.71460
• PSA: 20.23000
• Color/Form: Powder